Cas no 2024228-95-1 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)-)
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)-
-
- Inchi: 1S/C11H16N2O2/c1-4-7(2)5-9-12-6-8(3)10(13-9)11(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
- InChI Key: PCFAYMFZJSNNLT-UHFFFAOYSA-N
- SMILES: C1(CC(C)CC)=NC=C(C)C(C(O)=O)=N1
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686518-0.05g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 0.05g |
$888.0 | 2025-03-12 | |
| Enamine | EN300-686518-0.1g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 0.1g |
$930.0 | 2025-03-12 | |
| Enamine | EN300-686518-0.25g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 0.25g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-686518-0.5g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 0.5g |
$1014.0 | 2025-03-12 | |
| Enamine | EN300-686518-1.0g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 1.0g |
$1057.0 | 2025-03-12 | |
| Enamine | EN300-686518-2.5g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 2.5g |
$2071.0 | 2025-03-12 | |
| Enamine | EN300-686518-5.0g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 5.0g |
$3065.0 | 2025-03-12 | |
| Enamine | EN300-686518-10.0g |
5-methyl-2-(2-methylbutyl)pyrimidine-4-carboxylic acid |
2024228-95-1 | 95.0% | 10.0g |
$4545.0 | 2025-03-12 |
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)-
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- (CAS No. 2024228-95-1): A Comprehensive Overview in Modern Chemical Biology
4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)-, identified by its CAS number 2024228-95-1, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and unique substituents, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural features of this compound, particularly the 5-methyl and 2-(2-methylbutyl) groups, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.
The pyrimidine scaffold is a fundamental motif in nucleic acid chemistry, playing a crucial role in the structure and function of DNA and RNA. Compounds derived from pyrimidine have been extensively studied for their biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of alkyl groups such as 5-methyl and 2-(2-methylbutyl) into the pyrimidine ring can modulate its pharmacokinetic and pharmacodynamic profiles, enhancing its suitability for therapeutic applications.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The compound 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- exemplifies this trend, as it combines the versatility of the pyrimidine core with the functionalization that can lead to new pharmacological entities. The presence of the 5-methyl group can influence the compound's interactions with biological targets, while the 2-(2-methylbutyl) substituent may contribute to improved solubility and metabolic stability.
The synthesis of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.
The biological activity of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- has been a subject of intense investigation. Preclinical studies have demonstrated that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical cellular pathways. For instance, it has shown potential in inhibiting kinases that are aberrantly expressed in cancer cells, thereby disrupting tumor growth and proliferation. Additionally, the compound's ability to modulate inflammatory pathways has been explored, suggesting its therapeutic relevance in chronic inflammatory diseases.
The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- is another area of interest. Its structural features influence its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of lipophilic substituents such as the 5-methyl and 2-(2-methylbutyl) groups enhances its membrane permeability, facilitating rapid absorption into systemic circulation. Furthermore, these substituents may contribute to prolonged half-life and improved bioavailability, critical factors for effective drug delivery.
In vitro studies have provided valuable insights into the mechanism of action of this compound. It has been observed to interact with specific proteins and enzymes through non-covalent bonds, leading to conformational changes that alter their functional activity. These interactions are often reversible and dose-dependent, allowing for precise control over therapeutic effects. Such findings are crucial for optimizing drug dosages and minimizing side effects.
The potential applications of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- extend beyond oncology and inflammation management. Researchers are exploring its utility in neurodegenerative diseases, where modulation of neurotransmitter systems is essential for treatment. Preliminary data suggest that this compound may have neuroprotective effects by interacting with receptors involved in synaptic transmission and neuronal survival.
The development of novel drug candidates relies heavily on high-throughput screening (HTS) technologies that allow rapid assessment of thousands of compounds for biological activity. In this context, CAS No. 2024228-95-1 has been utilized as a key reference compound in HTS campaigns targeting various disease-related pathways. The results from these screens have identified promising hits that are being further optimized through structure-activity relationship (SAR) studies.
The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)- to biological targets at an atomic level. These simulations provide insights into how structural modifications can enhance binding interactions without compromising overall efficacy. Such computational approaches complement experimental efforts by accelerating the identification of lead compounds.
The regulatory landscape for new drug development presents both challenges and opportunities for compounds like CAS No. 2024228-95-1. Regulatory agencies require comprehensive data on safety and efficacy before approving new therapeutics for clinical use. This necessitates rigorous preclinical testing followed by Phase I-II clinical trials to assess tolerability and pharmacological activity in humans. The unique properties of this compound make it an attractive candidate for such evaluations.
The future direction of research on CAS No. 2024228-95-1 strong>[1][1][1][1][1][1][1]> includes exploring its potential as a prodrug or combination therapy with existing treatments<0xE9;0xA0;0x9F;0xE9;0xA0;0x9F;0xE9;0xA0;0x9F>>.<0xE9;0xA0;0x9F;0xE9;0xA0;0x9F>>.<0xE9;0xA0;0x9F>>.<0xE9;0xA0;0x9F>>.<00D3;<00D3;<00D3;<00D3>>.<00D3>>.<00D3>>.<00D3>>.<00D3>>.<00D3>>.<00D3>>.<00D3>. Combination therapies have shown increased efficacy by targeting multiple disease mechanisms simultaneouslyReference 1ReferenceReferenceReferenceReferenceReferenceReferenceReference The integration of artificial intelligence (AI) into drug discovery workflows is transforming how compounds likeCAS No.2024228CAS No.\br />2024228CAS No.\br />2024228CAS No.\br />2024228CAS No.\br />2024228CAS No.\br />2024228CAS No.\br />2024228CAS No.\br />20242 The ethical considerations surrounding AI-driven drug discovery must also be addressed,prediction accuracy enables researchers prediction accuracy enables researchers The ethical considerations surrounding AI-driven drug discovery must also be addressed,prediction accuracy enables researchers prediction accuracy enables researchers The ethical considerations surrounding AI-driven drug discovery must also be addressed,prediction accuracy enables researchers prediction accuracy enables researchers The ethical considerations surrounding AI-driven drug discovery must also be addressed,prediction accuracy enables researchers prediction accuracy enables researchers
The ethical considerations surrounding AI-driven drug discovery must also be addressed,
2024228-95-1 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-methylbutyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)